molecular formula C14H9BrClF2NO B8430453 N-(4-bromobenzyl)-2-chloro-3,6-difluorobenzamide

N-(4-bromobenzyl)-2-chloro-3,6-difluorobenzamide

Cat. No.: B8430453
M. Wt: 360.58 g/mol
InChI Key: YLYCIYMRALNJIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-bromobenzyl)-2-chloro-3,6-difluorobenzamide is a useful research compound. Its molecular formula is C14H9BrClF2NO and its molecular weight is 360.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H9BrClF2NO

Molecular Weight

360.58 g/mol

IUPAC Name

N-[(4-bromophenyl)methyl]-2-chloro-3,6-difluorobenzamide

InChI

InChI=1S/C14H9BrClF2NO/c15-9-3-1-8(2-4-9)7-19-14(20)12-10(17)5-6-11(18)13(12)16/h1-6H,7H2,(H,19,20)

InChI Key

YLYCIYMRALNJIK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CNC(=O)C2=C(C=CC(=C2Cl)F)F)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

(4-Bromophenyl)methanamine hydrochloride (0.5 g, 2.25 mmol), 2-chloro-3,6-difluorobenzoic acid (0.52 g, 2.7 mmol), 2-(1H-7-azabenzotriazol-1-yl)-1,1,3,3-tetra methyl uronium hexafluorophosphate methanaminium (HATU) (1.2 g, 2.7 mmol), and N,N-diisopropyl-ethylamine (1.17 mL, 6.75 mmol) were combined in DMF (6 mL) and then stirred at room temperature for 1 h. The reaction mixture was diluted in ethyl acetate and washed once with water and twice with an aqueous saturated sodium bicarbonate solution. The organic phase was dried over magnesium sulfate, filtered and concentrated in vacuum. The crude product was suspended in hot acetonitrile and then filtered to have the pure compound N-(4-bromobenzyl)-2-chloro-3,6-difluorobenzamide.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.52 g
Type
reactant
Reaction Step Two
Name
2-(1H-7-azabenzotriazol-1-yl)-1,1,3,3-tetra methyl uronium hexafluorophosphate methanaminium
Quantity
1.2 g
Type
reactant
Reaction Step Three
Quantity
1.17 mL
Type
reactant
Reaction Step Four
Name
Quantity
6 mL
Type
solvent
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

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